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Cat. No.: B15586243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of ACY-957, a selective inhibitor of Histone

Deacetylase 1 (HDAC1) and Histone Deacetylase 2 (HDAC2). We will explore its mechanism

of action, its specific effects on histone acetylation, and the downstream consequences on

gene expression, with a focus on its potential therapeutic applications in hemoglobinopathies.

This document synthesizes preclinical data, details key experimental methodologies, and

presents quantitative data and signaling pathways for a comprehensive understanding.

Core Mechanism of Action
ACY-957 is a biaryl aminobenzamide-class HDAC inhibitor.[1] Its chemical structure features a

zinc-chelating benzamide group that interacts with the active site of HDAC enzymes.[2][3] A

key structural feature, the internal cavity binding group, confers high selectivity for HDAC1 and

HDAC2 over other HDAC isoforms.[2][3][4] By inhibiting the enzymatic activity of HDAC1 and

HDAC2, ACY-957 prevents the removal of acetyl groups from lysine residues on histones. This

leads to an accumulation of acetylated histones (hyperacetylation), which in turn relaxes

chromatin structure and modulates the expression of specific genes.
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Quantitative Analysis of ACY-957 Activity
The potency and selectivity of ACY-957 have been characterized through in vitro biochemical

assays and cellular-based studies.

In Vitro Enzymatic Inhibition
ACY-957 demonstrates potent and selective inhibition of HDAC1 and HDAC2 with an

approximately 100-fold greater selectivity for these enzymes compared to HDAC3.[2][4] No

significant inhibition of class II HDACs (HDAC4, 5, 6, 7, 9) or HDAC8 has been observed at

concentrations up to 20 μM.[2][4]

Target IC50 (nM) Source

HDAC1 7 [4][5]

7.2 [1]

HDAC2 18 [4][5]

26 [1]

HDAC3 1300 [4][5]

1157 [1]

Cellular HDAC2 304 [2]

Cellular Histone Acetylation
Treatment of various cell types with ACY-957 results in a dose-dependent increase in the

acetylation of specific histone lysine residues. This confirms the compound's ability to

effectively penetrate cellular and nuclear membranes to engage its targets.[4]
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Cell Type Histone Mark
Treatment
Concentration

Observed
Effect

Source

Primary Human

Erythroblasts

H3K9/14ac,

H3K56ac,

H3K79ac,

H2BK5ac

1 µM and 5 µM
Dose-dependent

accumulation
[4]

Primary Human

Erythroblasts
H3K9me3 1 µM and 5 µM No effect [4]

AML Cell Lines

(MV-4-11,

Kasumi-1, HL-

60)

Acetylated

H2BK5,

Acetylated

H3K56

Dose-dependent
Induction of

acetylation
[1]

Primary Erythroid

Progenitors

H3K9ac,

H2BK5ac,

H3K27ac (at

GATA2

regulatory

regions)

1 µM
3- to 8-fold

increase
[2][6]

Signaling Pathway and Downstream Effects
The primary therapeutic rationale for ACY-957 in the context of sickle cell disease and β-

thalassemia is its ability to reactivate fetal hemoglobin (HbF) expression.[4][7] This is achieved

through a defined signaling cascade initiated by the inhibition of HDAC1 and HDAC2.

The inhibition of HDAC1/2 by ACY-957 leads to histone hyperacetylation at key regulatory

regions of the GATA2 gene, a critical transcription factor in hematopoiesis.[4][6][8] This

increased acetylation enhances the binding of GATA2 protein to its own regulatory elements,

creating a positive autoregulatory loop that sustains GATA2 activation.[3][6] Elevated levels of

GATA2, in turn, contribute to the induction of γ-globin (HBG) mRNA and subsequent HbF

protein production.[4][7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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